Cas no 57370-16-8 (3-tert-butyl-5-chloro-1,2,4-thiadiazole)

3-tert-butyl-5-chloro-1,2,4-thiadiazole structure
57370-16-8 structure
Product Name:3-tert-butyl-5-chloro-1,2,4-thiadiazole
CAS No:57370-16-8
MF:C6H9ClN2S
MW:176.667058706284
MDL:MFCD21185952
CID:2106303
PubChem ID:13193083
Update Time:2025-04-21

3-tert-butyl-5-chloro-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-5-chloro-1,2,4-thiadiazole
    • CS-0263464
    • G22986
    • 3-(tert-butyl)-5-chloro-1,2,4-thiadiazole
    • HCA37016
    • SCHEMBL2683239
    • AKOS014601841
    • 57370-16-8
    • DA-20387
    • EN300-87256
    • UYKIHTIBSFJBND-UHFFFAOYSA-N
    • MDL: MFCD21185952
    • Inchi: 1S/C6H9ClN2S/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3
    • InChI Key: UYKIHTIBSFJBND-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(C)(C)C)=NS1

Computed Properties

  • Exact Mass: 176.0174972Da
  • Monoisotopic Mass: 176.0174972Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54Ų

3-tert-butyl-5-chloro-1,2,4-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B872130-25mg
3-tert-butyl-5-chloro-1,2,4-thiadiazole
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$ 50.00 2022-06-06
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B872130-50mg
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$ 70.00 2022-06-06
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A2B Chem LLC
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A2B Chem LLC
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A2B Chem LLC
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Chemenu
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3-tert-butyl-5-chloro-1,2,4-thiadiazole
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$*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1334134-50mg
3-Tert-butyl-5-chloro-1,2,4-thiadiazole
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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